Cas no 6285-82-1 (2-[(dimethylamino)methyl]-4-dodecylphenol)

• Product Name: 2-[(dimethylamino)methyl]-4-dodecylphenol
• CAS No: 6285-82-1
• MF: C₂₁H₃₇NO
• MW: 319.524586439133
• CID: 958097
• PubChem ID: 223235
• Update Time: 2025-04-19

2-[(dimethylamino)methyl]-4-dodecylphenol Chemical and Physical Properties

Names and Identifiers

• 2-[(dimethylamino)methyl]-4-dodecylphenol
• 2-(dimethylaminomethyl)-4-dodecylphenol
• AC1L5CEM
• AC1Q7AAR
• AG-K-22305
• AR-1D6199
• CTK5B6366
• NSC10658
• NSC-10658
• 6285-82-1
• DTXSID40278928

• Inchi： 1S/C21H37NO/c1-4-5-6-7-8-9-10-11-12-13-14-19-15-16-21(23)20(17-19)18-22(2)3/h15-17,23H,4-14,18H2,1-3H3
• InChI Key： ZANCIPWMTNNIRZ-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1CN(C)C)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 319.28771
• Monoisotopic Mass: 319.287514804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 13
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47
• LogP: 5.91720